Cas no 1502127-41-4 (4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide)

4-Cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a cyano-substituted benzene ring and a 2-methyltetrazole moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The presence of the sulfonamide group enhances its ability to interact with biological targets, while the tetrazole ring contributes to metabolic stability and hydrogen-bonding capacity. The cyano group further modifies electronic properties, influencing reactivity and binding affinity. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its synthetic complexity.

4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide structure

1502127-41-4 structure

Product Name:4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide

CAS No:1502127-41-4

MF:C₉H₈N₆O₂S

MW:264.263818740845

CID:4602656

Update Time:2025-05-23

4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
- Benzenesulfonamide, 4-cyano-N-(2-methyl-2H-tetrazol-5-yl)-
- Inchi： 1S/C9H8N6O2S/c1-15-12-9(11-14-15)13-18(16,17)8-4-2-7(6-10)3-5-8/h2-5H,1H3,(H,12,13)
- InChI Key： NFNYWFKKGSZCIA-UHFFFAOYSA-N
- SMILES： C1(S(NC2=NN(C)N=N2)(=O)=O)=CC=C(C#N)C=C1

4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-395849-0.05g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	0.05g	$174.0	2023-03-02
Enamine	EN300-395849-0.1g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	0.1g	$257.0	2023-03-02
Enamine	EN300-395849-0.25g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	0.25g	$367.0	2023-03-02
Enamine	EN300-395849-0.5g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	0.5g	$579.0	2023-03-02
Enamine	EN300-395849-1.0g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	1g	$0.0	2023-06-07
Enamine	EN300-395849-2.5g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	2.5g	$1454.0	2023-03-02
Enamine	EN300-395849-5.0g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	5.0g	$2152.0	2023-03-02
Enamine	EN300-395849-10.0g	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	10.0g	$3191.0	2023-03-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01062898-1g	4-Cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	1g	￥3717.0	2023-04-01
1PlusChem	1P01BJFO-50mg	4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide	1502127-41-4	95%	50mg	$229.00	2025-03-19

4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Related Literature

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Additional information on 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide

Comprehensive Analysis of 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide (CAS No. 1502127-41-4)

The compound 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide (CAS No. 1502127-41-4) is a sulfonamide derivative with a unique tetrazole moiety, making it a subject of significant interest in pharmaceutical and agrochemical research. Its molecular structure combines a cyano group and a sulfonamide linkage, which are critical for its biological activity and potential applications. Researchers are increasingly exploring this compound due to its versatile properties, including its role as a potential enzyme inhibitor or intermediate in drug synthesis.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry and material science. The 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide stands out due to its structural uniqueness, which may contribute to its stability and reactivity. This compound is often discussed in the context of heterocyclic chemistry, a field that has gained traction due to its relevance in developing new therapeutics and functional materials. Users searching for "sulfonamide derivatives in drug discovery" or "tetrazole-containing compounds" will find this molecule particularly intriguing.

The synthesis of 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide involves multi-step organic reactions, often starting from benzenesulfonyl chloride and tetrazole derivatives. Its cyano group enhances its electrophilic character, making it a valuable intermediate for further functionalization. Researchers are also investigating its potential as a bioisostere, a concept widely searched in medicinal chemistry, where it could replace other functional groups to improve drug efficacy or reduce toxicity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Companies and academic institutions are exploring eco-friendly methods to produce such molecules, addressing concerns about environmental impact. Searches like "sustainable synthesis of sulfonamides" or "green chemistry in heterocyclic compounds" reflect this shift in focus. The 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide exemplifies how traditional chemical frameworks can be adapted to meet modern sustainability standards.

Another area of interest is the compound's potential role in catalysis and material science. Its tetrazole ring, known for its electron-rich nature, could be leveraged in designing catalysts or conductive polymers. This aligns with searches such as "tetrazole applications in materials" or "sulfonamide-based catalysts." The versatility of CAS No. 1502127-41-4 makes it a promising candidate for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In summary, 4-cyano-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide represents a fascinating intersection of structural complexity and functional utility. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures it remains a topic of ongoing investigation. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to innovations in multiple fields.